BENG“E Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Research: A Comprehensive
Guide to Handling ML191

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: ML191
Cat. No.: B15603092
Get Quote
\ J

For researchers, scientists, and drug development professionals, ensuring a safe and efficient
laboratory environment is paramount. This guide provides essential, immediate safety and
logistical information for handling ML191, a selective antagonist of the GPR55 receptor.
Adherence to these protocols is critical for minimizing risk and ensuring the integrity of your
research.

Immediate Safety and Handling Protocols

ML191, in its solid form, is not classified as a hazardous substance according to the Globally
Harmonized System (GHS).[1] However, as with any chemical compound, it is crucial to follow
standard laboratory safety procedures to minimize exposure and ensure a safe working
environment. The following table summarizes the key safety and handling information for
ML191.
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Parameter

Information

Source

Chemical Name

5-phenyl-3-(1-(1-(p-
tolyl)cyclopropane-1-
carbonyl)piperidin-4-yl)-1,3,4-

oxadiazol-2(3H)-one

Cayman Chemical

CAS Number 931695-79-3 Cayman Chemical
Molecular Formula C24H25N303 Cayman Chemical
Molecular Weight 403.5 g/mol Cayman Chemical

Appearance Crystalline solid [2]
- Soluble in DMSO (approx. 5
Solubility [2]
mg/ml)
Storage -20°C [2]

Personal Protective Equipment (PPE)

While ML191 is not classified as hazardous, the use of appropriate personal protective

equipment is a mandatory and fundamental laboratory practice.[1]

PPE Category

Specification

Rationale

Hand Protection

Nitrile or latex gloves

Prevents direct skin contact
with the compound and its

solvent.

Eye Protection

Safety glasses with side

shields or goggles

Protects eyes from potential
splashes of the compound or

its solution.

Body Protection

Laboratory coat

Protects skin and personal

clothing from accidental spills.

Engineering Controls
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Control Specification Rationale

) ) Minimizes inhalation of any
o Work in a well-ventilated area _ ,
Ventilation ) airborne particles or solvent
or a chemical fume hood.
vapors.

Provides immediate
Eyewash Station Readily accessible decontamination in case of eye

contact.

Provides immediate
Safety Shower Readily accessible decontamination in case of
large-scale skin contact.

Step-by-Step Handling and Disposal Plan

A clear and structured workflow is essential for the safe handling and disposal of ML191. The
following diagram and procedural steps outline the recommended process from receiving the

compound to its final disposal.

ML191 Handling and Disposal Workflow

Personal Protective Equipment (PPE)

Don PPE ] [ | coliectail waste Follow institutional guidelines
Receiving and Storage Preparation of Stock Solution ‘ l Use ‘ Lab Coat Safety Glasses.

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of ML191.

Procedural Steps

1. Receiving and Storage:
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e Upon receipt, verify the integrity of the container.
e Store the compound at -20°C in a tightly sealed container, as recommended.[2]
2. Preparation of Stock Solution:

» Before handling, ensure you are wearing the appropriate PPE: a lab coat, gloves, and safety
glasses.

o Work in a well-ventilated area or a chemical fume hood.

» To make a stock solution, dissolve the crystalline solid in Dimethyl Sulfoxide (DMSO).[2] For
example, to create a 10 mM stock solution, dissolve 4.035 mg of ML191 in 1 mL of DMSO.

3. Experimental Use:

e When using the ML191 stock solution in experiments, continue to wear all required PPE.
e Avoid direct contact with the solution and inhalation of any aerosols.

4. Waste Collection:

 All materials that have come into contact with ML191, including pipette tips, tubes, and
gloves, should be considered chemical waste.

o Collect all liquid and solid waste in a designated and clearly labeled hazardous waste
container.

5. Disposal:

o Dispose of the hazardous waste according to your institution's and local environmental
regulations.

e Do not pour ML191 or its solutions down the drain.

First Aid Measures

In the event of accidental exposure, follow these first aid procedures.[1]
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Exposure Route First Aid Procedure

Move the individual to fresh air. If they

After Inhalation _ )
experience any complaints, consult a doctor.

The product is generally not irritating to the skin.
After Skin Contact However, it is good practice to wash the affected

area with soap and water.

Rinse the opened eye for several minutes under

After Eye Contact )
running water.

After Swallowing If symptoms persist, consult a doctor.

By adhering to these safety protocols and operational plans, researchers can confidently and
safely handle ML191, fostering a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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